Cas no 2227879-01-6 ((1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol
• CAS No: 2227879-01-6
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5766728
• PubChem ID: 96587772
• Update Time: 2025-11-01

(1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227879-01-6
• (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol
• EN300-1937138

• Inchi： 1S/C9H12BrNO2/c1-13-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
• InChI Key： WWJUEGRYOLISTM-VIFPVBQESA-N
• SMILES： BrC1=CC=C(C=C1[C@H](CN)O)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol (CAS No. 2227879-01-6)

(1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol, identified by its CAS number 2227879-01-6, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a chiral center and a complex aromatic system, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both amino and hydroxyl functional groups, coupled with a brominated and methoxy-substituted benzene ring, makes it a versatile scaffold for synthetic chemists and biologists alike.

The< strong>structure of (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol exhibits a high degree of functional diversity, which is critical for its role in medicinal chemistry. The< strong>amino group at the terminal position provides a site for further derivatization, enabling the creation of more complex molecules through reactions such as amide bond formation or Schiff base condensation. Meanwhile, the< strong>hydroxyl group can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound.

The aromatic ring system, specifically the< strong>2-bromo-5-methoxyphenyl moiety, introduces additional layers of reactivity and electronic properties. The bromine atom at the 2-position is a common handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many biologically active compounds. The methoxy group at the 5-position modulates the electronic distribution across the ring, potentially affecting interactions with biological targets.

In recent years, there has been growing interest in leveraging chiral auxiliaries and catalysts to achieve enantioselective synthesis. The< strong>(1R)-configuration of this compound suggests that it may be used as a building block in the synthesis of enantiomerically pure drugs or catalysts. Such enantiopure compounds are highly valued in pharmaceuticals due to their improved pharmacological profiles and reduced side effects.

The< strong>pharmacological potential of (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol has not been exhaustively explored, but preliminary studies suggest that it may exhibit properties relevant to neurological and cardiovascular diseases. For instance, the< strong>amino group could mimic neurotransmitter activity, while the< strong>aromatic system might interact with receptors or enzymes involved in these pathways. Additionally, the< strong>bromine substituent could serve as a probe for studying halogen bonding interactions, which are increasingly recognized as important in drug design.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps often include halogenation reactions to introduce the bromine atom, followed by methylation to place the methoxy group at the desired position on the aromatic ring. The final step involves constructing the ethyl chain with an amino group at one end and a hydroxyl group at the other. Advanced synthetic techniques such as flow chemistry or microwave-assisted synthesis can enhance efficiency and yield.

The< strong>catalytic applications of (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol are also noteworthy. Its structure can be modified to create ligands for transition metal catalysts used in cross-coupling reactions. For example, incorporating this scaffold into phosphine or N-heterocyclic carbene (NHC) ligands could yield highly effective catalysts for C-C bond formation. Such catalysts are essential tools in modern synthetic organic chemistry and have broad implications for drug development.

The< strong>bioactivity of this compound has been preliminarily assessed through computational modeling and experimental screening. Virtual screening methods have identified potential binding sites on biological targets such as kinases or G protein-coupled receptors (GPCRs). Experimental validation using techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy can confirm these interactions and provide insights into molecular recognition mechanisms.

In conclusion, (1R)-2-amino-1-(2-bromo-5-methoxyphenyl)ethan-1-ol (CAS No. 2227879-01-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and chiral center makes it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in drug discovery is likely to grow further.